1H-Pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione

• IUPAC Name: 1,5-dihydropyrrolo[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C6H5N3O2/c10-5-4-3(1-2-7-4)8-6(11)9-5/h1-2,7H,(H2,8,9,10,11)
• InChI Key: BSRITDQWGPSXPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C1NC(=O)NC2=O
• Molecular Formula: C6H5N3O2
• DSSTOX Substance ID: DTXSID30343770
• Molecular Weight: 151.12 g/mol
• CAS RN: 65996-50-1

Description

1H-Pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione is a chemical compound that belongs to the class of pyrrolopyrimidines. It has been synthesized to contain chlorine atoms in positions 4 and 6 and a trichloromethyl group in position 2. This compound has been studied for its potential anticancer properties.

Synthesis Analysis

The synthesis of 1H-Pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione involves a microwave technique, which is a new and robust approach for the preparation of this type of pyrrolo[2,3-d]pyrimidine derivatives. The chemical structure of the synthesized derivatives was well-characterized using spectral and elemental analyses as well as single-crystal X-ray diffraction.

Molecular Structure Analysis

The molecular structure of 1H-Pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione is characterized by the presence of chlorine atoms in positions 4 and 6 and a trichloromethyl group in position 2. Further structural analysis can be performed using techniques such as X-ray diffraction.

Scientific Research Applications

• Synthesis and Characterization :

  • Shaker et al. (2011) describe an efficient method for synthesizing pyrrolo[2,3-d]pyrimidine-2,4-dione derivatives using controlled microwave heating, characterized by elemental analysis and spectroscopy techniques (Shaker, Sadek, Hafez, & Elrady, 2011).
  • Tsupak et al. (2003) focus on the reaction of pyrrolo[3,4-d]pyrimidine-2,4-dione with 1,3-diketones to form pyrimido[4',5':3,4]pyrrolo[1,2-b]pyridazine-2,4(1H,3H)-diones, highlighting the rich π-electron character of the pyrrole ring (Tsupak, Shevchenko, Pozharskii, & Tkachenko, 2003).

• Novel Derivative Synthesis :

  • Gatta et al. (1994) report on the synthesis of pyrrolo[2, 1-f]purine-2,4-diones, starting from specific pyrimidine derivatives, introducing a new approach for creating structurally diverse compounds (Gatta, Giudice, Borioni, & Mustazza, 1994).

• Pharmacological Applications :

  • Pittalà et al. (2006) discovered a new series of compounds characterized by a 1H-pyrrolo[2,3-d]-pyrimidine-2,4(3H,7H)-dione system, showing high affinity and selectivity for alpha(1)-adrenoceptor ligands, with potential implications in pharmacology (Pittalà, Romeo, Salerno, Siracusa, Modica, Materia, Mereghetti, Cagnotto, Mennini, Marucci, Angeli, & Russo, 2006).

• Green Synthesis Approaches :

  • Ryzhkova, Fakhrutdinov, and Elinson (2021) developed a green, non-catalytic process for synthesizing pyrrolo[2,3-d]pyrimidines, emphasizing environmentally friendly and efficient production methods (Ryzhkova, Fakhrutdinov, & Elinson, 2021).

• Antimicrobial Activity :

  • Sharma et al. (2011) synthesized novel pyrimidine-2,4-(1H,3H)-diones, showing promising antimicrobial activity, indicating their potential in treating infections (Sharma, Shrivastava, Singla, & Bhat, 2011).

• Structural and Computational Exploration :

  • Ashraf et al. (2019) conducted a study on (hydroxybenzoyl)pyrido[2,3-d]pyrimidine derivatives, using spectral techniques and computational methods for structural analysis, highlighting their potential for further exploration in various scientific applications (Ashraf, Khalid, Tahir, Yaqub, Naseer, Kamal, Saifullah, Braga, Shafiq, & Rauf, 2019).

Future Directions

The future directions for the study of 1H-Pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione could involve further exploration of its anticancer properties. Additionally, more research could be conducted to understand its mechanism of action and to optimize its synthesis process.